(4-(1-(3-chlorophenyl)-1H-imidazol-2-yl)piperazin-1-yl)(phenyl)methanone hydrochloride

• IUPAC Name: [4-[1-(3-chlorophenyl)imidazol-2-yl]piperazin-1-yl]-phenylmethanone;hydrochloride
• InChI: InChI=1S/C20H19ClN4O.ClH/c21-17-7-4-8-18(15-17)25-10-9-22-20(25)24-13-11-23(12-14-24)19(26)16-5-2-1-3-6-16;/h1-10,15H,11-14H2;1H
• InChI Key: CCTQSCBEEKEMGZ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NC=CN2C3=CC(=CC=C3)Cl)C(=O)C4=CC=CC=C4.Cl
• Molecular Formula: C20H20Cl2N4O
• Molecular Weight: 403.3 g/mol
• CAS No.: 1189710-75-5

Description

(4-(1-(3-chlorophenyl)-1H-imidazol-2-yl)piperazin-1-yl)(phenyl)methanone hydrochloride is a useful research compound. Its molecular formula is C20H20Cl2N4O and its molecular weight is 403.31. The purity is usually 95%.
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Mechanism of Action

Target of Action

The primary target of 1-benzoyl-4-[1-(3-chlorophenyl)-1H-imidazol-2-yl]piperazine hydrochloride is the serotonin 2C receptor (5-HT2CR) . This receptor plays a crucial role in the regulation of mood, anxiety, feeding, and reproductive behavior.

Mode of Action

1-benzoyl-4-[1-(3-chlorophenyl)-1H-imidazol-2-yl]piperazine hydrochloride acts as an agonist at the serotonin 2C receptor . This means it binds to this receptor and activates it, leading to an increase in the intracellular levels of cAMP (cyclic adenosine monophosphate), which then triggers a series of intracellular events.